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Compound of Interest
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(5-Phenyl-1,3-oxazol-4-

yl)methanol

CAS No.: 352018-88-3

Cat. No.: B1586419

Get Quote

In the landscape of drug discovery and materials science, the unambiguous determination of a

molecule's structure is the bedrock upon which all further research is built. Heterocyclic

compounds, particularly those containing oxazole scaffolds, are of immense interest due to

their prevalence in pharmacologically active agents and natural products.[1][2] (5-Phenyl-1,3-
oxazol-4-yl)methanol is a key synthetic intermediate whose structural integrity must be

rigorously verified.

This guide eschews a simplistic, linear checklist in favor of a holistic and integrated analytical

strategy. As field-seasoned scientists, we understand that structure elucidation is not merely

about data collection; it is an exercise in deductive reasoning, where each piece of

spectroscopic evidence corroborates and validates the others. Herein, we present a

comprehensive workflow, grounded in authoritative principles, to definitively confirm the

molecular structure of (5-Phenyl-1,3-oxazol-4-yl)methanol, providing the causality behind our

experimental choices and the logic of our interpretations.
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Chapter 1: The Strategic Workflow for Unambiguous
Structure Determination
The modern elucidation of a small organic molecule is a multi-pronged attack, leveraging

techniques that probe different aspects of the molecular architecture.[3][4] Our strategy begins

with a broad assessment of molecular weight and elemental formula via Mass Spectrometry

(MS), proceeds to a detailed mapping of the atomic framework with Nuclear Magnetic

Resonance (NMR) spectroscopy, and is finally confirmed by the identification of specific

functional groups using Infrared (IR) Spectroscopy. This integrated approach ensures a self-

validating system where the conclusions from one technique are reinforced by the others.[5][6]
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Phase 1: Initial Assessment

Phase 2: Core Structural Mapping

Phase 3: Functional Group Confirmation

Phase 4: Final Confirmation

Mass Spectrometry (MS)
Determine Molecular Weight & Formula

1D NMR (¹H, ¹³C)
Identify Chemical Environments & Counts

 Provides Molecular Formula
 for NMR validation

Integrated Structure Confirmation
Consolidated & Verified Structure

2D NMR (COSY, HSQC, HMBC)
Establish Atom Connectivity

 Assigns Nuclei for
 Connectivity Experiments

Infrared (IR) Spectroscopy
Verify Key Functional Groups

 Proposes Framework
 for Functional Group Check
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Caption: Integrated workflow for structure elucidation.
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Chapter 2: Mass Spectrometry (MS) – Determining
the Molecular Blueprint
Expertise & Experience: The initial and most critical step is to ascertain the molecule's mass

and elemental composition. While low-resolution MS provides nominal mass, High-Resolution

Mass Spectrometry (HRMS) is indispensable. By measuring the mass-to-charge ratio (m/z) to

four or more decimal places, HRMS provides an unambiguous molecular formula, drastically

constraining the number of possible structures and validating the synthetic outcome.[5]

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

Sample Preparation: Dissolve ~0.1 mg of (5-Phenyl-1,3-oxazol-4-yl)methanol in 1 mL of a

suitable solvent (e.g., methanol or acetonitrile).

Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode. ESI is a soft ionization

technique that typically preserves the molecule, yielding a prominent protonated molecular

ion [M+H]⁺.

Analyzer: Employ a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or

Orbitrap instrument.

Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500. Calibrate the

instrument using a known standard to ensure high mass accuracy.

Data Interpretation & Trustworthiness
For a molecular formula of C₁₀H₉NO₂, the expected monoisotopic mass is 175.0633 g/mol .
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Ion Species Expected Exact m/z Interpretation

[M+H]⁺ 176.0706

Protonated Molecular Ion. The

primary evidence for the

molecular weight.

[M+Na]⁺ 198.0526
Sodium adduct, commonly

observed with ESI.

[M-H₂O+H]⁺ 158.0600
Loss of water from the

hydroxymethyl group.

[M-CH₂OH+H]⁺ 146.0600
Loss of the hydroxymethyl

radical followed by protonation.

Fragmentation Analysis: The fragmentation pattern provides a structural fingerprint. In Electron

Ionization (EI) or tandem MS (MS/MS) experiments, characteristic cleavages are expected.

The stability of the aromatic and heterocyclic rings means fragmentation will likely initiate at the

substituent.[7][8]

Loss of Hydroxymethyl Group: The C-C bond between the oxazole ring and the methanol

group is a likely cleavage point, leading to a fragment corresponding to the 5-phenyl-oxazole

cation.

Ring Fragmentation: Oxazole rings can undergo characteristic cleavages, often involving the

loss of CO or HCN, providing further structural clues.[7]

Chapter 3: Nuclear Magnetic Resonance (NMR) –
Assembling the Connectivity Map
Expertise & Experience: NMR is the definitive technique for mapping the carbon-hydrogen

framework.[6] A full suite of 1D and 2D experiments is non-negotiable for an airtight structural

proof. ¹H NMR provides information on the number and environment of protons, ¹³C NMR does

the same for carbon, and 2D experiments like COSY, HSQC, and HMBC reveal how these

atoms are connected.[9]

Experimental Protocol: NMR Spectroscopy
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Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent

(e.g., CDCl₃ or DMSO-d₆). Add a small amount of Tetramethylsilane (TMS) as an internal

standard (δ 0.00).

¹H NMR Acquisition: Acquire a standard proton spectrum.

¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

2D NMR Acquisition: Perform COSY, HSQC, and HMBC experiments using standard pulse

programs. Optimize the HMBC experiment to detect correlations over 2-3 bonds (~8 Hz).

Data Interpretation: A Self-Validating System
¹H and ¹³C NMR Data Summary:

Atom
Position

Predicted
¹H Shift (δ,
ppm)

Multiplicity Integration
Predicted
¹³C Shift (δ,
ppm)

HSQC
Correlation

H2 ~8.1 Singlet 1H C2: ~151 Yes

-CH₂- ~4.8 Singlet 2H -CH₂-: ~56 Yes

-OH
~2.5

(variable)
Broad Singlet 1H - No

H2'/H6' ~7.7 Multiplet 2H C2'/C6': ~126 Yes

H3'/H5' ~7.4 Multiplet 2H C3'/C5': ~129 Yes

H4' ~7.5 Multiplet 1H C4': ~131 Yes

C4 - - - C4: ~138 No

C5 - - - C5: ~148 No

C1' - - - C1': ~127 No

Note: Chemical shifts are predictive and can vary based on solvent and concentration.

2D NMR - The Connectivity Proof:
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COSY (Correlation Spectroscopy): Reveals proton-proton couplings. We expect to see

correlations between the aromatic protons on the phenyl ring (H2'/H3', H3'/H4', etc.),

confirming the presence of the phenyl spin system. No other correlations are expected due

to the isolation of other protons.

HSQC (Heteronuclear Single Quantum Coherence): Directly links each proton to the carbon

it is attached to. This is the primary method for assigning the protonated carbons in the table

above.

HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for connecting

the molecular fragments. It reveals 2- and 3-bond correlations between protons and carbons,

building the complete molecular skeleton.

H (CH₂)

C4

³J

C5
²J

H2 ²J

³J

H (Phenyl)

³J

C (CH₂)

C2

C1'
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Caption: Key HMBC correlations confirming the molecular backbone.

The HMBC spectrum provides the definitive proof:

-CH₂OH to Ring: The methylene protons (~4.8 ppm) will show a 2-bond correlation to C4 and

a 3-bond correlation to C5, unequivocally placing the hydroxymethyl group at the C4

position.

Phenyl to Ring: The ortho-protons of the phenyl ring (H2'/H6' at ~7.7 ppm) will show a 3-

bond correlation to C5, confirming the phenyl group's position.

Oxazole Core: The lone oxazole proton (H2 at ~8.1 ppm) will show correlations to both C4

and C5, locking in the core structure.

Chapter 4: Infrared (IR) Spectroscopy –
Fingerprinting the Functional Groups
Expertise & Experience: IR spectroscopy provides rapid confirmation of the key functional

groups predicted by the structure derived from MS and NMR.[10] Its value lies in its ability to

quickly verify the presence of the hydroxyl (-OH) group and confirm the aromatic nature of the

molecule, serving as a final check on the proposed structure.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition: Record the spectrum, typically from 4000 cm⁻¹ to 600 cm⁻¹.

Background Correction: Perform a background scan of the empty ATR crystal to subtract

atmospheric and instrument signals.

Data Interpretation & Confirmation
The IR spectrum should display characteristic absorption bands that are fully consistent with

the (5-Phenyl-1,3-oxazol-4-yl)methanol structure.
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Significance

3600-3200 (broad) O-H Stretch Alcohol
Crucial evidence for

the hydroxyl group.

3100-3000 C-H Stretch Aromatic (sp²)

Confirms the

presence of the

phenyl and oxazole

rings.

~1650-1500 C=C & C=N Stretch
Aromatic & Oxazole

Ring

Characteristic

"fingerprint" region for

the ring systems.

~1250-1050 C-O Stretch Alcohol & Oxazole

Confirms the C-O

single bonds in the

alcohol and the ring.

Conclusion: A Synthesis of Evidence
The structure of (5-Phenyl-1,3-oxazol-4-yl)methanol is not proven by any single piece of data,

but by the overwhelming concordance of all analytical evidence.
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HRMS
C₁₀H₉NO₂

(m/z 176.0706 for [M+H]⁺)

(5-Phenyl-1,3-oxazol-4-yl)methanol
CONFIRMED

Validates Formula

NMR
¹H: 9H in distinct environments

¹³C: 10C signals
2D: Full connectivity map

Defines Skeleton

IR
Broad O-H stretch (~3400 cm⁻¹)

Aromatic C-H (~3050 cm⁻¹)
C=N/C=C (~1600 cm⁻¹)

Confirms Groups

Click to download full resolution via product page

Caption: The convergence of analytical data confirms the structure.

The HRMS data provide the exact molecular formula. NMR spectroscopy then takes this

formula and precisely assembles the atoms, piece by piece, through chemical shifts and

correlation experiments, leaving no ambiguity in connectivity. Finally, IR spectroscopy provides

a rapid and definitive confirmation of the functional groups required by the NMR-derived

structure. This rigorous, self-validating methodology ensures the highest degree of confidence

in the structural assignment, providing a solid foundation for all subsequent research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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